5-(4-Cbz-Aminopheny)nicotinic acid, 95%

• IUPAC Name: 5-[4-(phenylmethoxycarbonylamino)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C20H16N2O4/c23-19(24)17-10-16(11-21-12-17)15-6-8-18(9-7-15)22-20(25)26-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,25)(H,23,24)
• InChI Key: FIXSUMNACSGOTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=CN=C3)C(=O)O
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

5-(4-Cbz-Aminopheny)nicotinic acid, 95% (5-CBZ-APA) is an organic compound that is used in various scientific research applications. It is a derivative of nicotinic acid and is commonly used in laboratory experiments due to its stability and high purity. 5-CBZ-APA has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

5-(4-Cbz-Aminopheny)nicotinic acid, 95% has a variety of applications in scientific research. It is commonly used in organic synthesis as a reagent for the synthesis of various organic compounds. It is also used in medicinal chemistry as a starting material for the synthesis of various pharmaceuticals. In biochemistry, 5-(4-Cbz-Aminopheny)nicotinic acid, 95% is used as a substrate for enzyme-catalyzed reactions and as a ligand in protein-ligand binding studies.

Mechanism of Action

5-(4-Cbz-Aminopheny)nicotinic acid, 95% is an inhibitor of enzymes involved in the metabolism of nicotinic acid. It binds to the active site of the enzyme and blocks its activity. This inhibition prevents the breakdown of nicotinic acid, resulting in an increase in its concentration in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Cbz-Aminopheny)nicotinic acid, 95% are largely unknown. However, it is known to increase the concentration of nicotinic acid in the body, which can lead to an increase in the production of nicotinoyl-CoA. This can lead to an increase in the production of fatty acids and cholesterol, which can have a variety of effects on the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(4-Cbz-Aminopheny)nicotinic acid, 95% in laboratory experiments is its high purity and stability. It is also relatively easy to synthesize and can be stored for long periods of time without degrading. However, it is relatively expensive and can be toxic if handled improperly.

Future Directions

There are a number of potential future directions for 5-(4-Cbz-Aminopheny)nicotinic acid, 95% research. One potential direction is to explore its potential therapeutic applications. It could be used to treat metabolic disorders or as an inhibitor of enzymes involved in the metabolism of nicotinic acid. Another potential direction is to explore its potential use in organic synthesis. It could be used as a starting material for the synthesis of various organic compounds or as a reagent for the synthesis of pharmaceuticals. Finally, it could be used as a ligand in protein-ligand binding studies to better understand the role of nicotinic acid in various biochemical processes.

Synthesis Methods

5-(4-Cbz-Aminopheny)nicotinic acid, 95% can be synthesized from nicotinic acid and 4-chlorobenzyl chloride. In a typical synthesis procedure, nicotinic acid is dissolved in a mixture of acetic anhydride and pyridine. 4-chlorobenzyl chloride is then added to the mixture, and the reaction is stirred for several hours. After the reaction is complete, the product is extracted and purified using column chromatography. The final product is a white crystalline solid with a purity of 95%.